1-ethyl-7-methyl-4-oxo-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-ethyl-7-methyl-4-oxo-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C20H21N5O3/c1-3-25-10-15(18(27)14-6-4-11(2)21-19(14)25)20(28)22-13-5-7-16-12(8-13)9-17(26)24-23-16/h4,6,9-10,13H,3,5,7-8H2,1-2H3,(H,22,28)(H,24,26)
• InChI Key: BBEAOIGZPBMUGR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)NC3CCC4=NNC(=O)C=C4C3
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol
• CAS No.: 2034276-52-1

Description

1-ethyl-7-methyl-4-oxo-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H21N5O3 and its molecular weight is 379.42. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

Pyridonecarboxylic acids and their derivatives, including naphthyridine compounds, have been synthesized and evaluated for their antibacterial activity. For instance, compounds with substituted cyclic amino groups have been prepared and shown to possess significant in vitro and in vivo antibacterial activity, suggesting their potential as antibacterial agents. These studies have explored the structure-activity relationships, enhancing our understanding of how molecular alterations impact antibacterial efficacy (Egawa et al., 1984).

Antimicrobial Activity

Research has also been conducted on the synthesis of chiral linear carboxamides with incorporated peptide linkage, including derivatives of the naphthyridine core structure. These compounds have been tested for their antimicrobial properties, demonstrating the versatility of naphthyridine derivatives in combating microbial infections (Khalifa et al., 2016).

Anticancer Activity

Naphthyridine derivatives have been synthesized and tested for their cytotoxic activity against various cancer cell lines. Some derivatives have shown potent cytotoxicity, indicating their potential as anticancer agents. These studies contribute to the ongoing search for new therapeutic options for cancer treatment (Deady et al., 2003).